![molecular formula C17H13ClN2O2 B6518202 1-benzyl-4-(3-chlorophenyl)-1,2,3,4-tetrahydropyrazine-2,3-dione CAS No. 904524-17-0](/img/structure/B6518202.png)
1-benzyl-4-(3-chlorophenyl)-1,2,3,4-tetrahydropyrazine-2,3-dione
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Description
1-Benzyl-4-(3-chlorophenyl)-1,2,3,4-tetrahydropyrazine-2,3-dione (TCHPD) is a heterocyclic compound with a wide range of applications in scientific research. It is a synthetic pyrazine derivative that has been studied for its use in organic synthesis, as a catalyst, and for its biological activities. TCHPD has been found to be a potent inhibitor of the enzyme acetylcholinesterase, making it of interest in the study of Alzheimer’s disease and other neurological disorders. Additionally, TCHPD has been investigated for its potential use as an anti-cancer agent, as well as its ability to inhibit the growth of certain bacteria.
Scientific Research Applications
- The ASTM F3407 Standard Test Method for Respirator Fit Capability focuses on evaluating the fitting characteristics of negative-pressure half-facepiece particulate respirators. A good seal between the respirator’s facepiece and the wearer’s skin is crucial for effective protection. The RFC standard aims to increase the probability that available respirators fit a general worker population . While it doesn’t guarantee a perfect fit for every wearer, it enhances the overall fit quality.
- Quantitative fit testing, often performed using instruments like the PortaCount® Fit Tester, assesses how well a respirator fits an individual. The RFC test applies quantitative fit testing principles to evaluate respirator fit capability during new design and development. It ensures that respirators better fit a broad range of wearers .
- The RFC standard aligns with Occupational Safety and Health Administration (OSHA) requirements. Employers must still conduct fit testing in the workplace for each wearer. Properly fitting respirators reduce the burden on administrators and enhance worker safety .
- To assess fitting characteristics, the RFC Standard employs 25 human subjects with varying face sizes, representing the U.S. civilian workforce. These subjects participate in fit testing exercises within a chamber containing a sodium chloride aerosol. The goal is to ensure that respirators fit a diverse population .
Respirator Fit Capability
Quantitative Fit Testing
Occupational Health and Safety
Human Subjects Testing
properties
IUPAC Name |
1-benzyl-4-(3-chlorophenyl)pyrazine-2,3-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13ClN2O2/c18-14-7-4-8-15(11-14)20-10-9-19(16(21)17(20)22)12-13-5-2-1-3-6-13/h1-11H,12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BAYSKWKIGKRATE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CN2C=CN(C(=O)C2=O)C3=CC(=CC=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-benzyl-4-(3-chlorophenyl)pyrazine-2,3(1H,4H)-dione |
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